Cas no 1210680-22-0 (4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride)

• Product Name: 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride
• CAS No: 1210680-22-0
• MF: C₇H₅Cl₂FO₅S₂
• MW: 323.146001577377
• CID: 4577859
• Update Time: 2025-10-28

4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride
• 1,3-Benzenedisulfonyl dichloride, 4-fluoro-6-methoxy-

• Inchi： 1S/C7H5Cl2FO5S2/c1-15-5-2-4(10)6(16(8,11)12)3-7(5)17(9,13)14/h2-3H,1H3
• InChI Key： CBPQXIPWDIBYOO-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(OC)C=C(F)C(S(Cl)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride

4-Fluoro-6-methoxybenzene-1,3-disulfonyl Dichloride (CAS No. 1210680-22-0): An Overview

4-Fluoro-6-methoxybenzene-1,3-disulfonyl dichloride (CAS No. 1210680-22-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro and methoxy substituent on a benzene ring, along with two sulfonyl chloride groups. The combination of these functional groups imparts specific chemical properties that make it an attractive candidate for various applications.

The molecular formula of 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride is C₉H₆Cl₂FNO₄S₂, and its molecular weight is approximately 335.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including sulfonation and chlorination steps. The resulting product is a white to off-white solid that is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF).

In recent years, 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride has been extensively studied for its potential use in the synthesis of pharmaceutical intermediates and as a reagent in organic synthesis. One of the key applications of this compound is in the preparation of sulfonamide derivatives, which are important building blocks in the development of new drugs. Sulfonamides are known for their broad-spectrum antibacterial activity and have been used in the treatment of various infections.

Recent research has also explored the use of 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride in the synthesis of novel materials with unique properties. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used to prepare functionalized polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The reactivity of 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride is primarily attributed to its sulfonyl chloride groups, which are highly electrophilic and can readily undergo nucleophilic substitution reactions. This property makes it an excellent reagent for introducing sulfonyl functionalities into various organic molecules. Additionally, the presence of the fluoro and methoxy substituents on the benzene ring can influence the electronic properties of the molecule, making it suitable for fine-tuning the reactivity and selectivity in synthetic transformations.

In the context of pharmaceutical research, 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride has been investigated for its potential as a lead compound in drug discovery programs. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in disease pathways. This finding suggests that further optimization and development could lead to the discovery of new therapeutic agents.

The safety and handling of 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. It is recommended to handle this compound in a well-ventilated area or fume hood to minimize potential risks.

In conclusion, 4-fluoro-6-methoxybenzene-1,3-disulfonyl dichloride (CAS No. 1210680-22-0) is a valuable compound with diverse applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an important tool for chemists and researchers working in these fields. Ongoing studies continue to uncover new possibilities for its use, further highlighting its significance in modern scientific research.